Cas no 2377031-15-5 (N-[2-(4-Fluorophenyl)ethyl]propan-2-amine;hydrochloride)

• Product Name: N-[2-(4-Fluorophenyl)ethyl]propan-2-amine;hydrochloride
• CAS No: 2377031-15-5
• MF: C₁₁H₁₇ClFN
• MW: 217.710785627365
• CID: 6229045
• PubChem ID: 145884674
• Update Time: 2025-10-30

N-[2-(4-Fluorophenyl)ethyl]propan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3950920670
• EN300-7445787
• [2-(4-fluorophenyl)ethyl](propan-2-yl)amine hydrochloride
• 2377031-15-5
• N-[2-(4-Fluorophenyl)ethyl]propan-2-amine;hydrochloride

• Inchi： 1S/C11H16FN.ClH/c1-9(2)13-8-7-10-3-5-11(12)6-4-10;/h3-6,9,13H,7-8H2,1-2H3;1H
• InChI Key： FQJGOKIXCCOLIJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CCNC(C)C

Computed Properties

• Exact Mass: 217.1033554g/mol
• Monoisotopic Mass: 217.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-[2-(4-Fluorophenyl)ethyl]propan-2-amine;hydrochloride

N-[2-(4-Fluorophenyl)ethyl]propan-2-amine; Hydrochloride: A Comprehensive Overview

N-[2-(4-Fluorophenyl)ethyl]propan-2-amine; hydrochloride is a chemical compound with the CAS number 2377031-15-5, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural properties and potential applications in drug development and materials science. The molecule consists of a propan-2-amine backbone, with a substituent group containing a 4-fluorophenyl moiety, making it a valuable compound for exploring stereochemical and electronic effects in chemical reactions.

The synthesis of N-[2-(4-Fluorophenyl)ethyl]propan-2-amine; hydrochloride involves a series of carefully optimized steps to ensure high purity and yield. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically enriched forms of this compound, which are crucial for studying its pharmacokinetic properties. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous solutions, making it easier to handle in laboratory settings.

One of the most promising applications of this compound lies in its potential as a chiral catalyst in asymmetric catalysis. Researchers have demonstrated that the unique stereochemistry of N-[2-(4-Fluorophenyl)ethyl]propan-2-amine; hydrochloride can be leveraged to induce high enantioselectivity in various organic transformations, such as aldol reactions and Michael additions. These findings have significant implications for the development of more efficient and environmentally friendly synthetic routes in the pharmaceutical industry.

In addition to its catalytic applications, this compound has shown potential as a building block in the construction of complex molecular architectures. Its ability to participate in diverse reaction pathways, including nucleophilic substitutions, electrophilic additions, and cyclization reactions, makes it a versatile tool for organic chemists. Recent studies have highlighted its role in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators, underscoring its importance in drug discovery efforts.

The electronic properties of N-[2-(4-Fluorophenyl)ethyl]propan-2-amine; hydrochloride have also been explored in the context of materials science. Its ability to act as a coordinating agent in metalloorganic frameworks (MOFs) has led to the development of novel porous materials with applications in gas storage and catalysis. Furthermore, its fluorinated aromatic ring contributes to its stability under harsh conditions, making it suitable for use in high-performance polymers and coatings.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the fluorine substituent on the aromatic ring significantly influences the compound's electron-donating or withdrawing abilities, which can be fine-tuned for specific chemical transformations. These computational studies have paved the way for rational design of derivatives with enhanced functionality.

In conclusion, N-[2-(4-Fluorophenyl)ethyl]propan-2-amine; hydrochloride is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic research and industrial innovation.